Cas no 2228861-18-3 (4-amino-3-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylbutanoic acid)

• Product Name: 4-amino-3-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylbutanoic acid
• CAS No: 2228861-18-3
• MF: C₁₀H₁₆N₄O₂
• MW: 224.259641647339
• CID: 5875452
• PubChem ID: 165694332
• Update Time: 2025-10-24

4-amino-3-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-3-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylbutanoic acid
• EN300-1755783
• 2228861-18-3
• 4-amino-3-[1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl]butanoic acid

• Inchi： 1S/C10H16N4O2/c11-4-8(3-10(15)16)9-6-14(13-12-9)5-7-1-2-7/h6-8H,1-5,11H2,(H,15,16)
• InChI Key： WFSGPEZZMXJYRV-UHFFFAOYSA-N
• SMILES： OC(CC(CN)C1=CN(CC2CC2)N=N1)=O

Computed Properties

• Exact Mass: 224.12732577g/mol
• Monoisotopic Mass: 224.12732577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.3
• Topological Polar Surface Area: 94Ų

Additional information on 4-amino-3-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylbutanoic acid

4-Amino-3-(1-(Cyclopropylmethyl)-1H-1,2,3-Triazol-4-Yl)Butanoic Acid: A Comprehensive Overview

4-Amino-3-(1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl)butanoic acid, identified by the CAS number 2228861-18-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule is characterized by its unique structure, which combines an amino group with a triazole ring system and a cyclopropylmethyl substituent. The triazole moiety, in particular, has been a focal point in recent research due to its potential applications in drug design and material science.

The synthesis of this compound involves a multi-step process that typically includes the formation of the triazole ring through a click reaction or other cycloaddition methods. The incorporation of the cyclopropylmethyl group adds complexity to the molecule, enhancing its stereochemical properties and potentially influencing its bioavailability. Recent studies have explored the use of this compound as a building block in the development of novel therapeutic agents, particularly in the areas of oncology and infectious diseases.

One of the most promising applications of 4-amino-3-(1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl)butanoic acid lies in its ability to act as a precursor for more complex molecules. Researchers have utilized this compound to synthesize bioactive agents that target specific cellular pathways. For instance, its derivatives have shown potential as inhibitors of key enzymes involved in cancer progression and as modulators of immune response.

The structural versatility of this compound also makes it an attractive candidate for materials science applications. The triazole ring's ability to form hydrogen bonds and coordinate with metal ions has led to investigations into its use in creating supramolecular assemblies and coordination polymers. These materials hold potential for applications in sensing technologies and drug delivery systems.

In terms of pharmacokinetics, studies have indicated that 4-amino-3-(1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl)butanoic acid exhibits favorable absorption profiles in preclinical models. Its amino group contributes to ionization properties that may enhance its solubility and permeability across biological membranes. However, further research is required to fully understand its metabolic pathways and bioavailability in humans.

The development of efficient synthetic routes for this compound remains an active area of investigation. Researchers are exploring catalytic methods and green chemistry approaches to improve yield and reduce environmental impact. For example, the use of transition metal catalysts has been reported to facilitate the formation of the triazole ring with high selectivity.

In conclusion, 4-amino-3-(1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl)butanoic acid represents a valuable compound with diverse applications across multiple scientific disciplines. Its unique structure and functional groups make it a versatile building block for drug discovery and materials science. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing both basic science and applied technologies.